Cas no 2648936-02-9 ((2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid)

• Product Name: (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid
• CAS No: 2648936-02-9
• MF: C₂₂H₂₁F₃N₂O₅
• MW: 450.407756567001
• CID: 6324993
• PubChem ID: 165586837
• Update Time: 2025-08-04

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid
• (2S)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-4,4,4-trifluorobutanamido]propanoic acid
• 2648936-02-9
• EN300-1528549

• Inchi： 1S/C22H21F3N2O5/c1-12(20(29)30)26-19(28)10-18(22(23,24)25)27-21(31)32-11-17-15-8-4-2-6-13(15)14-7-3-5-9-16(14)17/h2-9,12,17-18H,10-11H2,1H3,(H,26,28)(H,27,31)(H,29,30)/t12-,18?/m0/s1
• InChI Key： BLZLKRLRGLCSOM-RSXQAXDFSA-N
• SMILES： FC(C(CC(N[C@H](C(=O)O)C)=O)NC(=O)OCC1C2C=CC=CC=2C2C=CC=CC1=2)(F)F

Computed Properties

• Exact Mass: 450.14025626g/mol
• Monoisotopic Mass: 450.14025626g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 105Ų

Additional information on (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid

Comprehensive Guide to (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid (CAS No. 2648936-02-9)

(2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid (CAS No. 2648936-02-9) is a specialized fluorinated amino acid derivative widely used in peptide synthesis and pharmaceutical research. This compound features a unique Fmoc-protected amino group and a trifluoromethyl moiety, making it valuable for modifying peptide stability and bioactivity. Its CAS number 2648936-02-9 ensures precise identification in scientific databases.

The growing demand for fluorinated building blocks in drug discovery has increased interest in this compound. Researchers leverage its Fmoc-protected structure for solid-phase peptide synthesis (SPPS), particularly in developing peptide-based therapeutics targeting metabolic disorders and oncology. The trifluoromethyl group enhances lipophilicity and metabolic stability, addressing key challenges in peptide drug development.

Recent studies highlight applications of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid in creating fluorinated peptide mimics with improved membrane permeability. This aligns with industry trends toward next-generation peptide drugs with enhanced oral bioavailability. The compound's CAS 2648936-02-9 is frequently cited in patents for GPCR-targeting therapeutics and enzyme inhibitors.

From a synthetic chemistry perspective, the Fmoc-amino acid derivative offers excellent compatibility with standard peptide coupling reagents like HBTU and PyBOP. Its trifluorobutanamide side chain provides steric and electronic effects that influence secondary structure formation, making it valuable for designing constrained peptides and macrocycles. These features address common search queries about improving peptide stability and enhancing drug-like properties.

The pharmaceutical industry's shift toward targeted therapies has amplified the relevance of CAS 2648936-02-9. Analytical methods for this compound typically employ reverse-phase HPLC and LC-MS characterization, reflecting researchers' needs for reliable quality control protocols. Storage recommendations emphasize protection from moisture at -20°C to maintain the Fmoc group's integrity.

Emerging applications include incorporation into fluorescent peptide probes for cellular imaging, capitalizing on the fluorenyl moiety's photophysical properties. This addresses trending searches about multifunctional peptide conjugates for diagnostic applications. The compound's chiral center at the 2-position ensures precise stereochemical control in synthetic schemes.

Market analysis indicates growing procurement of 2648936-02-9 by CROs specializing in peptide drug discovery. Suppliers typically offer this Fmoc-protected amino acid in research quantities (100mg-5g) with ≥95% purity by HPLC. Technical documents emphasize its use under standard SPPS conditions with 20% piperidine deprotection, answering frequent workflow questions from peptide chemists.

Recent publications demonstrate innovative uses of (2S)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-4,4,4-trifluorobutanamidopropanoic acid in peptide stapling techniques and protein surface mimetics. These applications respond to industry demands for stable protein-protein interaction inhibitors, a hot topic in drug discovery forums. The trifluoromethyl effect on peptide conformation continues to be an active research area.

For analytical purposes, the 2648936-02-9 compound typically shows characteristic 1H NMR signals at 7.3-7.8 ppm (fluorenyl aromatics) and 4.3-4.6 ppm (CH-F3). These spectral features help researchers verify compound identity, addressing common quality control concerns. The molecular weight (454.4 g/mol) facilitates mass spectrometry confirmation during peptide synthesis monitoring.

Future directions for CAS 2648936-02-9 applications include peptide-based vaccines and targeted drug delivery systems, particularly where fluorination enhances tissue penetration. These developments align with increasing searches for advanced peptide formulation strategies. The compound's unique combination of Fmoc protection and fluorinated side chain positions it as a versatile tool in modern medicinal chemistry.